Olmutinib
Olmutinib
Olmutinib is an EGFR tyrosine kinase inhibitor.Target: EGFROlmutinib is an Epidermal growth factor receptor (EGFR) antagonist.
Brand Name:
Vulcanchem
CAS No.:
1353550-13-6
VCID:
VC0002649
InChI:
InChI=1S/C26H26N6O2S/c1-3-23(33)27-19-5-4-6-21(17-19)34-25-24-22(11-16-35-24)29-26(30-25)28-18-7-9-20(10-8-18)32-14-12-31(2)13-15-32/h3-11,16-17H,1,12-15H2,2H3,(H,27,33)(H,28,29,30)
SMILES:
CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC4=C(C(=N3)OC5=CC=CC(=C5)NC(=O)C=C)SC=C4
Molecular Formula:
C₂₆H₂₆N₆O₂S
Molecular Weight:
486.59
Olmutinib
CAS No.: 1353550-13-6
Inhibitors
VCID: VC0002649
Molecular Formula: C₂₆H₂₆N₆O₂S
Molecular Weight: 486.59
| CAS No. | 1353550-13-6 |
|---|---|
| Product Name | Olmutinib |
| Molecular Formula | C₂₆H₂₆N₆O₂S |
| Molecular Weight | 486.59 |
| IUPAC Name | N-[3-[2-[4-(4-methylpiperazin-1-yl)anilino]thieno[3,2-d]pyrimidin-4-yl]oxyphenyl]prop-2-enamide |
| Standard InChI | InChI=1S/C26H26N6O2S/c1-3-23(33)27-19-5-4-6-21(17-19)34-25-24-22(11-16-35-24)29-26(30-25)28-18-7-9-20(10-8-18)32-14-12-31(2)13-15-32/h3-11,16-17H,1,12-15H2,2H3,(H,27,33)(H,28,29,30) |
| Standard InChIKey | FDMQDKQUTRLUBU-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC4=C(C(=N3)OC5=CC=CC(=C5)NC(=O)C=C)SC=C4 |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Olmutinib is an EGFR tyrosine kinase inhibitor.Target: EGFROlmutinib is an Epidermal growth factor receptor (EGFR) antagonist. |
| Synonyms | N-(3-((2-((4-(4-methylpiperazin-1-yl)phenyl)amino)thieno[3,2-d]pyrimidin-4-yl)oxy)phenyl)acrylamide |
| PubChem Compound | 54758501 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume